Cas no 2228650-80-2 (methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate)

Methyl 2-hydroxy-3-[4-(methylsulfanyl)phenyl]propanoate is a synthetic ester compound featuring a hydroxyl group and a methylsulfanylphenyl moiety, which contribute to its reactivity and potential applications in organic synthesis. The presence of both hydroxyl and ester functional groups allows for versatile chemical modifications, making it a useful intermediate in pharmaceutical and agrochemical research. The methylsulfanyl substituent enhances its utility in sulfur-containing compound synthesis. Its well-defined structure ensures consistent performance in reactions such as esterifications, acylations, or as a chiral building block. The compound is typically characterized by high purity and stability under standard storage conditions, facilitating its use in controlled synthetic processes.
methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate structure
2228650-80-2 structure
Product Name:methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate
CAS No:2228650-80-2
MF:C11H14O3S
MW:226.292062282562
CID:6197618
PubChem ID:165615600
Update Time:2025-08-05

methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate
    • EN300-1820397
    • 2228650-80-2
    • methyl 2-hydroxy-3-[4-(methylsulfanyl)phenyl]propanoate
    • Inchi: 1S/C11H14O3S/c1-14-11(13)10(12)7-8-3-5-9(15-2)6-4-8/h3-6,10,12H,7H2,1-2H3
    • InChI Key: ZBGVNPFVDWOWRT-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)CC(C(=O)OC)O

Computed Properties

  • Exact Mass: 226.06636548g/mol
  • Monoisotopic Mass: 226.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.8Ų

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Additional information on methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate

Comprehensive Overview of Methyl 2-Hydroxy-3-4-(Methylsulfanyl)Phenylpropanoate (CAS No. 2228650-80-2)

Methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate (CAS No. 2228650-80-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This ester derivative, characterized by its unique hydroxy and methylsulfanyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes a phenylpropanoate backbone, allows for diverse applications, particularly in the development of bioactive molecules and flavor enhancers.

In recent years, the demand for methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate has surged due to its potential role in sustainable chemistry. Researchers are exploring its use in green synthesis methods, aligning with the global push for environmentally friendly manufacturing processes. The compound's methylsulfanyl moiety, in particular, has been studied for its ability to participate in catalytic reactions, reducing the need for hazardous reagents. This aligns with the growing trend of eco-friendly chemical production, a topic frequently searched by professionals in the field.

The pharmaceutical industry has shown keen interest in CAS No. 2228650-80-2 due to its potential as a building block for drug discovery. Its structural features, such as the hydroxy group, make it a candidate for modifying pharmacokinetic properties in active pharmaceutical ingredients (APIs). Questions like "How to synthesize methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate?" or "Applications of CAS 2228650-80-2 in medicine" are commonly searched, reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's role in the flavor and fragrance industry. The ester group in methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate contributes to its potential as a precursor for aromatic compounds. With consumers increasingly seeking natural-derived flavors, this compound's synthetic versatility offers a pathway to mimic complex natural aromas. Searches for "methyl phenylpropanoate derivatives in perfumery" highlight this application's popularity.

From a technical perspective, the synthesis of methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate often involves multi-step reactions, including esterification and functional group modifications. Optimizing these processes for higher yields and purity is a recurring theme in academic literature. Professionals frequently search for "CAS 2228650-80-2 synthesis optimization" or "analytical methods for methylsulfanyl-containing compounds," underscoring the need for reliable protocols.

In conclusion, methyl 2-hydroxy-3-4-(methylsulfanyl)phenylpropanoate (CAS No. 2228650-80-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and fragrances. Its alignment with sustainable chemistry trends and drug development needs ensures its continued relevance. As research progresses, this compound is poised to play a pivotal role in addressing modern challenges in synthetic chemistry and industrial applications.

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